Cas no 128542-48-3 (Naphthalene, 2-iodo-7-methoxy- (9CI))

• Product name: Naphthalene, 2-iodo-7-methoxy- (9CI)
• CAS No: 128542-48-3
• MF: C₁₁H₉OI
• MW: 284.09256
• CID: 897832

Naphthalene, 2-iodo-7-methoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2-iodo-7-methoxy- (9CI)

Computed Properties

• Exact Mass: 283.96937

Experimental Properties

• PSA: 9.23

Additional information on Naphthalene, 2-iodo-7-methoxy- (9CI)

Recent Advances in the Study of Naphthalene, 2-iodo-7-methoxy- (9CI) and Related Compound 128542-48-3

The compound Naphthalene, 2-iodo-7-methoxy- (9CI) (CAS: 128542-48-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential uses in drug development.

Recent studies have highlighted the role of Naphthalene, 2-iodo-7-methoxy- (9CI) as a key intermediate in the synthesis of more complex molecules with pharmacological properties. Researchers have successfully utilized this compound in the development of novel inhibitors targeting specific enzymes involved in inflammatory pathways. The iodine and methoxy functional groups present in the molecule contribute to its reactivity, making it a versatile building block in organic synthesis.

One of the most promising applications of 128542-48-3 is in the field of oncology. Preliminary in vitro studies have demonstrated that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the disruption of microtubule dynamics, leading to cell cycle arrest and apoptosis.

In addition to its potential anticancer properties, recent research has explored the use of Naphthalene, 2-iodo-7-methoxy- (9CI) in neurodegenerative disease models. The compound's ability to cross the blood-brain barrier and modulate neurotransmitter systems has sparked interest in its application for conditions such as Alzheimer's and Parkinson's diseases. However, further pharmacokinetic studies are needed to optimize its bioavailability and reduce potential side effects.

The synthesis and characterization of 128542-48-3 have also seen significant advancements. New catalytic methods have been developed to improve the yield and purity of the compound, with particular emphasis on green chemistry approaches that minimize environmental impact. These methodological improvements have facilitated larger-scale production, enabling more extensive biological testing.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from Naphthalene, 2-iodo-7-methoxy- (9CI). Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed through comprehensive preclinical studies. Current research efforts are focusing on structural modifications to enhance the therapeutic index while maintaining the desired biological activity.

Looking forward, the unique chemical properties of 128542-48-3 position it as a valuable scaffold for medicinal chemistry. Its versatility allows for the creation of diverse molecular libraries that can be screened against various biological targets. The compound's potential extends beyond therapeutic applications, with emerging uses in molecular imaging and diagnostic agent development.

In conclusion, Naphthalene, 2-iodo-7-methoxy- (9CI) represents an important focus area in contemporary pharmaceutical research. The compound's multifaceted applications across different therapeutic areas, coupled with ongoing synthetic methodology improvements, suggest that it will continue to be a subject of intense study in the coming years. Future research directions should prioritize the translation of these findings into clinically viable therapeutic agents.